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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B3425472

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl 2-
bromopropionate, a key reagent in various synthetic applications. Adherence to these
protocols is critical for ensuring personnel safety and maintaining experimental integrity.

Chemical and Physical Properties

Ethyl 2-bromopropionate is a flammable, corrosive, and toxic liquid that requires careful
handling.[1][2][3][4] It is a colorless to pale yellow liquid with a pungent odor.[2][5] The following
table summarizes its key quantitative properties.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b3425472?utm_src=pdf-interest
https://www.benchchem.com/product/b3425472?utm_src=pdf-body
https://www.benchchem.com/product/b3425472?utm_src=pdf-body
https://www.benchchem.com/product/b3425472?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://www.guidechem.com/encyclopedia/ethyl-2-bromopropionate-dic4846.html
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.guidechem.com/encyclopedia/ethyl-2-bromopropionate-dic4846.html
https://cymitquimica.com/cas/535-11-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsHoBrO:2 [11121131[5]
Molecular Weight 181.03 g/mol [1][3]

CAS Number 535-11-5 [1]12113]
EC Number 208-609-5 [3]

Boiling Point 156-160 °C [3]

Density 1.394 g/mL at 25 °C

Flash Point 51 °C (123.8 °F) - closed cup

Refractive Index n20/D 1.446

Sparingly soluble in water;
Solubility soluble in organic solvents like  [2][5]

ethanol and ether.

Acute Oral Toxicity (LD50,

281 mg/k 2[4
Rabbit) 9 121141

Hazard Identification and Classification

Ethyl 2-bromopropionate is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapour.[1][3][6]
Acute Toxicity, Oral 3 H301: Toxic if swallowed.[6][7]
H314: Causes severe skin
) ) o burns and eye damage.[1][3]
Skin Corrosion/Irritation 1B/2

H315: Causes skin irritation.[1]
[6]

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye
damage.[6][7]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation.[1][4]

Signal Word: Danger[1][3][4]

Primary Hazards: Flammable, Corrosive, Irritant, Toxic.[1][2] It is also a lachrymator, meaning it

can induce tearing.[1][3]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with ethyl 2-bromopropionate.

e Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are required.[3] Standard laboratory safety glasses are insufficient.

¢ Skin Protection:

o Gloves: Chemically resistant gloves must be worn. Inspect gloves for integrity before each

use and employ proper removal techniques to avoid skin contact.[3] Dispose of

contaminated gloves after use.[3]
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o Protective Clothing: A complete suit protecting against chemicals, such as a flame-
retardant, anti-static lab coat, is necessary.[3]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.[2] If air-purifying respirators are deemed necessary by a risk
assessment, use a full-face respirator with appropriate cartridges (e.g., type ABEK, EN
14387).[3]

Engineering Controls

e Ventilation: Ensure adequate ventilation.[3] Local exhaust ventilation or a closed system is
recommended.

o Safety Equipment: An eyewash station and safety shower must be readily accessible and in
close proximity to the workstation.[8][9]

« Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[2][8] All
tools used should be non-sparking.[2][6][10]

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.[2][3][4][10] Keep containers tightly
closed and upright to prevent leakage.[3][4] The storage area should be designated for
flammable liquids.[3][10] Protect from light and moisture.[3][4][11]

o Incompatibilities: Keep away from strong bases, acids, oxidizing agents, reducing agents,
amines, and active metals such as aluminum and magnesium.[2][3][4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[3][4][10] "No Smoking" policies must be strictly enforced in storage and handling areas.[2][4]
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General Handling and Storage Protocol

Start: Handling Ethyl 2-Bromopropionate

Step 1 Step 2
Wear Appropriate PPE: Utilize Engineering Controls:
- Chemical Goggles & Face Shield - Fume Hood
- Resistant Gloves - Eyewash/Shower Station
- Protective Clothing - Explosion-Proof Equipment

Safe Handling Practices:

- Avoid inhalation, ingestion, skin/eye contact
- Use non-sparking tools
- Ground/bond containers

Proper Storage:
- Cool, dry, well-ventilated area
- Tightly sealed, upright container
- Away from heat and incompatibles

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for general handling and storage of ethyl 2-bromopropionate.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and
further contamination.

Experimental Protocol for Spill Response

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b3425472?utm_src=pdf-body-img
https://www.benchchem.com/product/b3425472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[3]
[4] Remove all sources of ignition.[3][4][8][10]

Ventilate: Ensure the area is well-ventilated.[3]
Don PPE: Don the personal protective equipment detailed in Section 3.1.

Containment: Prevent further leakage or spillage if it is safe to do so0.[3][4] Prevent the spill
from entering drains.[3][4]

Absorption:

o For small spills, absorb the material with an inert, non-combustible absorbent material
such as sand, earth, diatomaceous earth, or vermiculite.[4][8][10]

o Do not use combustible materials like sawdust.[8]
Collection:

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and closed container for disposal.[3][8][10]

o An electrically protected vacuum cleaner or wet-brushing can be used for collection.[3]
Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste material through a licensed professional waste disposal
service, in accordance with local, regional, and national regulations.[3][4]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1329902_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1329902_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1329902_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Spill Response Workflow

Evacuate Area
Remove Ignition Sources

l

Don Full PPE

Contain Spill
Prevent Entry to Drains

Absorb with Inert Material
(e.g., Sand, Vermiculite)

Collect Waste
Use Non-Sparking Tools

Place in Labeled Container
for Hazardous Waste Disposal

Decontaminate Spill Area

Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of ethyl 2-bromopropionate.
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First Aid Measures

In case of exposure, immediate medical attention is crucial. Show the Safety Data Sheet (SDS)
to the attending physician.[3][4]

Experimental Protocol for First Aid Response

 Inhalation:
o Move the exposed individual to fresh air immediately.[3][4]
o If breathing is difficult or has stopped, provide artificial respiration.[3][4]
o Seek immediate medical attention.[3][4]
» Skin Contact:
o Immediately remove all contaminated clothing and shoes.[3][4]
o Wash the affected area with soap and plenty of water for at least 15 minutes.[3][4]
o Seek immediate medical attention.[3][4]
e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, also under the
eyelids.[3][4][9]

o If present and easy to do, remove contact lenses.[3][4] Continue rinsing.[3]
o Call a POISON CENTER or doctor immediately.[3][4]

 Ingestion:
o Do NOT induce vomiting.[3][4]

o Rinse the mouth with water.[3][4] Never give anything by mouth to an unconscious person.

[31[4]
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o Call a POISON CENTER or doctor immediately.[4][6][7]

First Aid Response to Exposure

Exposure Occurs

Inhalation: Skin Contact: Eye Contact:
Move to Fresh Air Remove Clothing, Wash with Soap & Water Rinse with Water for 15 min

If Not Breathing: Remove Contact Lenses Ingestion:
Give Atrtificial Respiration (If Present) Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to ethyl 2-bromopropionate.

Fire-Fighting Measures

Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water
spray can be used to cool unopened containers, but a direct water jet may be ineffective.[3]
[4][10]

Specific Hazards: Flammable liquid and vapor.[3] Vapors can accumulate in low areas and
may form explosive mixtures with air.[3][4] Hazardous decomposition products formed under
fire conditions include carbon oxides and hydrogen bromide gas.[3][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][4]

Disposal Considerations
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Dispose of unused product and contaminated packaging in accordance with all applicable
local, state, and federal regulations. Offer surplus and non-recyclable solutions to a licensed
disposal company.[3][4] Do not allow the product to enter drains.[3][4]

This technical guide is intended to provide comprehensive safety information. Always consult
the most recent Safety Data Sheet (SDS) for ethyl 2-bromopropionate before use and ensure
all personnel are trained on its specific hazards and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 2-bromopropionate | C5H9BrO2 | CID 79040 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Page loading... [guidechem.com]
3. cdhfinechemical.com [cdhfinechemical.com]

e 4. chemicalbook.com [chemicalbook.com]
5. CAS 535-11-5: Ethyl 2-bromopropionate | CymitQuimica [cymitquimica.com]
6. Ethyl 2-bromopropionate - Shandong Biotech [shandongbiotech.com]

e 7. Ethyl 2-Bromopropionate | 535-11-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

o 8. fishersci.com [fishersci.com]
e 9. assets.thermofisher.com [assets.thermofisher.com]

e 10. 2-Bromopropanoic acid ethyl ester(535-11-5)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

e 11. calpaclab.com [calpaclab.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Ethyl 2-Bromopropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425472#safety-and-handling-precautions-for-ethyl-
2-bromopropionate]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.benchchem.com/product/b3425472?utm_src=pdf-body
https://www.benchchem.com/product/b3425472?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromopropionate
https://www.guidechem.com/encyclopedia/ethyl-2-bromopropionate-dic4846.html
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://cymitquimica.com/cas/535-11-5/
https://www.shandongbiotech.com/product/ethyl-2-bromopropionate/
https://www.tcichemicals.com/IN/en/p/B0646
https://www.tcichemicals.com/IN/en/p/B0646
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10820~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:00:00~~Ethyl%202-bromopropionate~~
https://m.chemicalbook.com/ProductMSDSDetailCB1329902_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1329902_EN.htm
https://www.calpaclab.com/ethyl-2-bromopropionate-c5h9bro2-500-grams/mk-43428714-500g
https://www.benchchem.com/product/b3425472#safety-and-handling-precautions-for-ethyl-2-bromopropionate
https://www.benchchem.com/product/b3425472#safety-and-handling-precautions-for-ethyl-2-bromopropionate
https://www.benchchem.com/product/b3425472#safety-and-handling-precautions-for-ethyl-2-bromopropionate
https://www.benchchem.com/product/b3425472#safety-and-handling-precautions-for-ethyl-2-bromopropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3425472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

